Cas no 2034443-41-7 (N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide)

• Product Name: N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide
• CAS No: 2034443-41-7
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 5354018
• Update Time: 2025-05-26

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzo[b]thiophene-2-carboxamide
• N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide

• Inchi： 1S/C22H24N4OS/c27-22(20-13-15-5-1-4-8-19(15)28-20)25-16-9-11-26(12-10-16)21-17-6-2-3-7-18(17)23-14-24-21/h1,4-5,8,13-14,16H,2-3,6-7,9-12H2,(H,25,27)
• InChI Key： BGAFUTLUMAMODA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 553
• XLogP3: 4.8
• Topological Polar Surface Area: 86.4

Additional information on N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide

Introduction to N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide and Its Significance in Modern Medicinal Chemistry

N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide (CAS No. 2034443-41-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of molecules that integrate heterocyclic scaffolds, which are widely recognized for their role in the development of pharmaceutical agents. The presence of both tetrahydroquinazoline and piperidine moieties in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The benzothiophene core is another key feature of this compound, which has been extensively studied for its pharmacological properties. Benzothiophene derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation, cancer, and central nervous system disorders. The combination of these structural elements in N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide may contribute to its multifaceted biological activity.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that target complex diseases. The compound N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide has emerged as a promising candidate in this context. Its unique structural composition suggests potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. The tetrahydroquinazoline moiety, in particular, has been identified as a key pharmacophore in several drug candidates that have shown efficacy in preclinical studies.

The piperidine ring is another important structural feature that contributes to the biological activity of this compound. Piperidine derivatives are known for their ability to interact with a variety of biological targets, including enzymes and receptors. This property makes N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide a compelling candidate for further exploration in drug discovery.

The benzothiophene moiety is also a critical component of this compound. Benzothiophene derivatives have been extensively studied for their potential applications in the treatment of various diseases. These compounds have shown promise in modulating biological pathways associated with inflammation and cancer. The presence of this moiety in N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide suggests that it may exhibit similar therapeutic effects.

The synthesis of N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1-benzothiophene-2-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with high efficiency. These techniques include palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions.

In recent years，there has been significant progress in the field of computational chemistry，which has facilitated the design and optimization of novel drug candidates like N-[1-(< strong >5，6，7，8-tetrahydroquinazolin - 4 - yl ) piperidin - 4 - yl ] - 1 - benzothiophene - 2 - carboxamide。Computational methods such as molecular docking and virtual screening have been used to identify potential binding sites and assess the interactions between this compound and biological targets。

The pharmacological profile of N-[1-(< strong >5，6，7，8-tetrahydroquinazolin - 4 - yl ) piperidin - 4 - yl ] - 1 - benzothiophene - 2 - carboxamide has been evaluated through both in vitro and in vivo studies。These studies have revealed promising results regarding its potential therapeutic applications。For instance，preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways。

The compound's ability to modulate these pathways makes it a valuable candidate for further development。Additionally，its unique structural features suggest that it may have fewer side effects compared to existing drugs。This is an important consideration in drug development，as minimizing side effects can significantly improve patient outcomes。

In conclusion，N-[1-(< strong >5，6，7，8-tetrahydroquinazolin - 4 - yl ) piperidin - 4 - yl ] - 1 - benzothiophene - 2 - carboxamide is a compound with significant potential in the field of medicinal chemistry。Its unique structural features and promising biological activities make it a valuable candidate for further investigation。With continued research and development，this compound may contribute to the development of novel therapeutic agents that address complex diseases。